![molecular formula C11H13NO4 B3054950 dimethyl 2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylate CAS No. 62563-06-8](/img/structure/B3054950.png)
dimethyl 2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylate
Overview
Description
Dimethyl 2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylate is a chemical compound with the molecular formula C11H13NO4 . It is a solid substance .
Molecular Structure Analysis
The InChI code for this compound is 1S/C17H17NO4/c1-21-16(19)13-12-9-6-10-18(12)15(14(13)17(20)22-2)11-7-4-3-5-8-11/h3-5,7-8H,6,9-10H2,1-2H3 . This code represents the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound has a molecular weight of 223.23 . It’s a solid substance . Other physical and chemical properties such as boiling point, exact mass, and topological polar surface area are not specified in the sources I found .Scientific Research Applications
Antileukemic Activity
Dimethyl 2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylate has shown promise in the field of medicinal chemistry, particularly in the synthesis of compounds with antileukemic activity. The synthesis of 5-substituted derivatives of this compound and their subsequent reduction and acylation have led to the discovery of compounds with significant in vivo antileukemic activity in assays such as L1210 and P-388. Some derivatives have demonstrated potent activity at low doses and over a wide dose range without acute toxicity (Anderson & Corey, 1977). Similar findings have been reported with different substituted derivatives showing comparable antileukemic activity to known drugs like mitomycin (Ladurée et al., 1989).
Chemical Synthesis and Reaction Studies
This compound is also significant in organic synthesis and chemical reaction studies. It has been involved in reactions with acetylenedicarboxylic esters leading to the formation of various pyrrolizine derivatives, which contribute to the understanding of reaction mechanisms and the synthesis of novel heterocyclic compounds (Johnson & Jones, 1972). Further studies have explored its reaction in photochemical and thermal conditions, contributing to the broader knowledge of pyrrolizine chemistry (Johnson & Jones, 1972).
Applications in Heterocyclic Chemistry
Dimethyl 2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylate plays a role in the synthesis of various heterocyclic compounds. Its reactions with different agents like maleimides and acrylonitriles have been studied to produce a range of heterocyclic structures. These studies contribute to the field of heterocyclic chemistry, providing insights into the synthesis and properties of novel compounds (Belskaya et al., 2009).
Novel Synthesis Methods
Research has also been focused on developing novel synthesis methods involving this compound. For instance, a study demonstrated an efficient route for synthesizing pyrrolizine derivatives catalyzed by gadolinium triflate (Unaleroglu & Yazici Ar, 2007). This kind of research is pivotal in enhancing the methodologies for synthesizing complex organic compounds.
Safety and Hazards
This compound is associated with several hazard codes: H302, H312, H332 . These codes indicate that the compound can be harmful if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
dimethyl 6,7-dihydro-5H-pyrrolizine-1,2-dicarboxylate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO4/c1-15-10(13)7-6-12-5-3-4-8(12)9(7)11(14)16-2/h6H,3-5H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAPKVPKCSFOQNU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CN2CCCC2=C1C(=O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70312248 | |
Record name | Dimethyl 2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70312248 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
dimethyl 2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylate | |
CAS RN |
62563-06-8 | |
Record name | NSC251821 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=251821 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Dimethyl 2,3-dihydro-1H-pyrrolizine-6,7-dicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70312248 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.